![molecular formula C13H8FNOS B1304764 2-[5-(2-Fluorobenzoyl)-2-thienyl]acetonitrile CAS No. 303144-50-5](/img/structure/B1304764.png)
2-[5-(2-Fluorobenzoyl)-2-thienyl]acetonitrile
Overview
Description
2-[5-(2-Fluorobenzoyl)-2-thienyl]acetonitrile is a chemical compound with the molecular formula C13H8FNOS . It has an average mass of 245.272 Da and a monoisotopic mass of 245.031067 Da .
Molecular Structure Analysis
The molecular structure of 2-[5-(2-Fluorobenzoyl)-2-thienyl]acetonitrile consists of 13 carbon atoms, 8 hydrogen atoms, 1 fluorine atom, 1 nitrogen atom, and 1 sulfur atom .Chemical Reactions Analysis
The specific chemical reactions involving 2-[5-(2-Fluorobenzoyl)-2-thienyl]acetonitrile are not provided in the search results. More detailed information may be available in specialized chemical databases or literature .Scientific Research Applications
Ni (II) Sensor in Micromolar Concentration Level
- Summary of the Application : This compound has been used as a fluorescent probe for the selective detection of Ni 2+ in mixed aqueous-organic solution . It has also been used for in vitro monitoring of nickel ions inside living cells using L-929 cells (mouse fibroblast cells) under a confocal fluorescence microscope .
- Methods of Application/Experimental Procedures : The compound was synthesized and its photophysical properties were studied. It exhibited fluorescence emission at 488 nm and fluorescence excitation at 388 nm upon nickel ligation .
- Results/Outcomes : The compound showed remarkable emission by complexation between the compound and Ni (II), while it appeared no emission in case of the competitive ions (Cr 3+, Fe 2+, Co 2+, Ba 2+, Cu 2+, Ca 2+, Na +, K +, Cu +, Cs + ) . The non-toxic behavior of the compound (assessed by MTT assay) and its ability to track the Ni 2+ in living cells suggest its possibility to use in biological system as a nickel sensor .
Safety And Hazards
Future Directions
properties
IUPAC Name |
2-[5-(2-fluorobenzoyl)thiophen-2-yl]acetonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H8FNOS/c14-11-4-2-1-3-10(11)13(16)12-6-5-9(17-12)7-8-15/h1-6H,7H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RLRKKMNSIAYGNS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)C2=CC=C(S2)CC#N)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H8FNOS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50379031 |
Source
|
| Record name | 2-[5-(2-fluorobenzoyl)-2-thienyl]acetonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50379031 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
245.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-[5-(2-Fluorobenzoyl)-2-thienyl]acetonitrile | |
CAS RN |
303144-50-5 |
Source
|
| Record name | 2-[5-(2-fluorobenzoyl)-2-thienyl]acetonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50379031 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 303144-50-5 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-[3-(Difluoromethoxy)phenyl]ethanone](/img/structure/B1304698.png)
![2-[3-(difluoromethoxy)phenyl]acetic Acid](/img/structure/B1304703.png)
